Cas no 99459-48-0 (1-methyl-6-nitro-1H-Indole)

1-methyl-6-nitro-1H-Indole Properties

Names and Identifiers

• 1-methyl-6-nitro-1H-Indole
• 1-mehtyl-6-nitro-1H-indole
• 1-methyl-6-nitroindole
• 1-methyl-6-nitro-1H-indole
• CS-0151166
• MFCD13178347
• N-Methyl-6-nitroindol
• DTXSID80442368
• BS-24644
• SB15045
• FT-0760261
• 1-methyl6-nitroindole
• 99459-48-0
• AYGFFYXMDIOSFO-UHFFFAOYSA-N
• SY259533
• ZDA45948
• SCHEMBL398253
• AKOS016003313
• DB-080601
• DB-226296
• +Expand

• MDL： MFCD13178347
• InChIKey： AYGFFYXMDIOSFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-10-5-4-7-2-3-8(11(12)13)6-9(7)10/h2-6H,1H3
• SMILES： CN1C=CC2=C1C=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 176.058577502g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Boiling Point: 339.2±15.0 °C at 760 mmHg
• Melting Point: 76.5-78.5 ºC (ligroine )
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 159.0±20.4 °C
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),